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Compound of Interest

Compound Name: Tnik-IN-3

Cat. No.: B12412357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions and

working concentrations of Tnik-IN-3, a potent and selective inhibitor of Traf2- and Nck-

interacting kinase (TNIK). Adherence to these guidelines is crucial for ensuring experimental

reproducibility and accuracy.

Introduction
Tnik-IN-3 is a small molecule inhibitor targeting TNIK, a serine/threonine kinase integral to the

Wnt signaling pathway.[1][2] Dysregulation of the Wnt pathway is implicated in various cancers,

making TNIK a promising target for therapeutic development.[3][4][5] Tnik-IN-3 has

demonstrated inhibitory activity against TNIK with an IC50 of 0.026 μM and has also been

shown to inhibit other kinases such as Flt4, Flt1, and DRAK1 at slightly higher concentrations.

[6][7] Accurate preparation of Tnik-IN-3 solutions is the first critical step for in vitro and in vivo

studies investigating its therapeutic potential.

Tnik-IN-3 Properties
A summary of the key physical and chemical properties of Tnik-IN-3 is provided in the table

below.
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Property Value Reference

Molecular Weight 387.41 g/mol [6][8]

Formula C₂₃H₁₈FN₃O₂ [8]

Purity >98% (typical) [6][9]

Appearance Solid [8]

Stock Solution Preparation
Objective: To prepare a high-concentration stock solution of Tnik-IN-3 in a suitable solvent for

long-term storage and subsequent dilution to working concentrations.

Materials:

Tnik-IN-3 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (recommended)

Protocol:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination of the stock solution.

Weighing Tnik-IN-3: Carefully weigh the desired amount of Tnik-IN-3 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

3.8741 mg of Tnik-IN-3.
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Dissolution in DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing

the Tnik-IN-3 powder. To continue the example, add 1 mL of DMSO to the 3.8741 mg of

Tnik-IN-3.

Solubilization: Tnik-IN-3 is highly soluble in DMSO, with a reported solubility of up to 83.33

mg/mL.[8][10] To ensure complete dissolution, vortex the solution vigorously. Sonication in

an ultrasonic bath for a few minutes is recommended to aid dissolution.[6] Visually inspect

the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C for long-term stability.[11][12]

Storage and Stability:

Condition Duration Reference

Powder at -20°C Up to 3 years [6]

In DMSO at -20°C Up to 1 month [11][13]

In DMSO at -80°C Up to 6 months [11][13]

Working Solution Preparation
Objective: To dilute the concentrated Tnik-IN-3 stock solution to the desired final concentration

for use in various experimental assays.

Materials:

Tnik-IN-3 stock solution (e.g., 10 mM in DMSO)

Appropriate cell culture medium or assay buffer

Sterile dilution tubes

Protocol:
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Pre-warming: Before use, gently thaw the frozen Tnik-IN-3 stock solution aliquot and pre-

warm it to 37°C.[6] It is also recommended to pre-warm the cell culture medium or buffer to

37°C to prevent precipitation of the compound upon dilution.[6]

Serial Dilution (Recommended): To achieve low micromolar or nanomolar working

concentrations, it is advisable to perform serial dilutions. For instance, to prepare a 10 µM

working solution from a 10 mM stock, first prepare an intermediate dilution (e.g., 1 mM or

100 µM) in DMSO.

Final Dilution: Add the calculated volume of the Tnik-IN-3 stock or intermediate dilution to

the final volume of the pre-warmed cell culture medium or assay buffer. Mix thoroughly by

gentle inversion or pipetting. For example, to make 1 mL of a 10 µM working solution from a

10 mM stock, add 1 µL of the stock solution to 999 µL of medium.

Immediate Use: It is recommended to use the freshly prepared working solution immediately

for experiments.

Recommended Working Concentrations:

The optimal working concentration of Tnik-IN-3 will vary depending on the cell type and the

specific assay. The following table provides a range of concentrations reported in the literature

for various applications.

Application Cell Line(s)
Concentration
Range

Reference

Cell Viability Assays HCT116, DLD-1 0.1 - 100 µM [11][14]

Colony Formation

Assays
HCT116, DLD-1 2.5 - 40 µM [11][14]

Cell Migration Assays HCT116, DLD-1 5 - 20 µM [11][14]

Western Blot (Wnt

pathway)
HCT116 5 - 40 µM [11]

Western Blot (JNK

pathway)
HeLa 5 - 20 µM [11][14]
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Experimental Workflow

Stock Solution Preparation

Working Solution Preparation
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Aliquot for Storage
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Pre-warm Medium/Buffer

Use Immediately in Assay
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Caption: Workflow for Tnik-IN-3 stock and working solution preparation.

TNIK Signaling Pathway
Traf2- and Nck-interacting kinase (TNIK) is a member of the germinal center kinase (GCK)

family.[15] It plays a crucial role as an activator of the canonical Wnt signaling pathway.[3][15]

In this pathway, TNIK interacts with and phosphorylates T-cell factor 4 (TCF4), a key

transcription factor.[3] This phosphorylation event is essential for the transcription of Wnt target

genes, which are involved in cell proliferation and survival.[1][3] TNIK also participates in the c-

Jun N-terminal kinase (JNK) signaling pathway and is involved in regulating the actin

cytoskeleton.[15]
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Caption: Simplified TNIK signaling pathway in Wnt activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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